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Compound of Interest

Compound Name: N-(4-fluorophenyl)benzamide
CAS No.: 366-75-6
Cat. No.: B188065

Get Quote

Chemical Identity & Properties

Property

Data

IUPAC Name

N-(4-Fluorophenyl)benzamide

Common Name

4'-Fluorobenzanilide

CAS Registry 366-75-6

Molecular Formula Ci3Hi0FNO

Molecular Weight 215.22 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, DMF, Ethanol (hot); Insoluble

in Water

Synthesis Protocol: Schotten-Baumann Reaction
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The most reliable synthesis route is the Schotten-Baumann reaction, which utilizes a biphasic
system to couple benzoyl chloride with 4-fluoroaniline. This method is preferred over direct
carboxylic acid coupling (using EDC/NHS) for its operational simplicity, high yield, and lack of
complex byproducts.

Rpagpm‘q & Materials

Reagent Equiv.[1][2][3] Role Hazards
4-Fluoroaniline 1.0 Nucleophile Toxic, Irritant

) ) Corrosive,
Benzoyl Chloride 1.1 Electrophile

Lachrymator
10% NaOH (aq) 25 Base/Acid Scavenger Corrosive
Dichloromethane ) Volatile, Carcinogen
Solvent Organic Phase

(DCM) susp.
Ethanol (95%) Solvent Recrystallization Flammable

Step-by-Step Methodology

1. Preparation of the Biphasic System
e In a 250 mL round-bottom flask, dissolve 4-fluoroaniline (10 mmol, 1.11 g) in DCM (20 mL).
e Add 10% NaOH solution (20 mL) to the flask.

» Note: The biphasic mixture ensures that the HCI byproduct is immediately neutralized by the
agueous base, driving the equilibrium forward.

2. Acylation (The Reaction)

e Cool the mixture to 0-5°C in an ice bath. Rationale: Low temperature controls the
exothermicity and prevents hydrolysis of the highly reactive acid chloride.

e Add benzoyl chloride (11 mmol, 1.28 mL) dropwise over 15 minutes with vigorous stirring.

 Critical Step: Vigorous stirring is essential to maximize the interfacial surface area between
the organic (amine) and aqueous (base) phases.
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* Remove the ice bath and allow the reaction to stir at room temperature for 2—3 hours.
3. Work-up and Isolation
o Transfer the mixture to a separatory funnel.

o Separate the organic (DCM) layer. Wash the aqueous layer once with DCM (10 mL) to
recover residual product.

o Combine organic layers and wash sequentially with:
o 1M HCI (20 mL): Removes unreacted aniline.
o Sat. NaHCOs (20 mL): Removes unreacted benzoic acid.
o Brine (20 mL): Dries the organic layer.

o Dry over anhydrous Na=SOs, filter, and evaporate the solvent under reduced pressure to
yield a crude white solid.

4. Purification
e Recrystallize the crude solid from hot Ethanol/Water (9:1).

e Cool slowly to room temperature, then to 4°C. Filter the crystals and dry in a vacuum oven at
50°C.

Reaction Workflow & Mechanism

The reaction follows a nucleophilic acyl substitution pathway. The amine nitrogen attacks the
carbonyl carbon of the acid chloride, forming a tetrahedral intermediate. The chloride ion is
then eliminated, reforming the carbonyl and generating the amide.

Workflow Diagram
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Figure 1: Operational workflow for the Schotten-Baumann synthesis of N-(4-
fluorophenyl)benzamide.
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Figure 2: Nucleophilic acyl substitution mechanism. The base (NaOH) is critical for neutralizing
the HCI byproduct, preventing the protonation of the amine nucleophile.

Characterization & Validation

To ensure scientific integrity, the synthesized compound must be validated using the following

spectroscopic data.

A. 1H NMR Spectroscopy (DMSO-ds, 400 MHZz)

The fluorine atom on the aniline ring causes characteristic splitting patterns and shielding
effects.
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Shift (6 ppm) Multiplicity Integration

. Structural
Assighment .
Insight

10.35 Singlet (br) 1H

Amide proton
-NH- (deshielded by
C=0).

7.95 Doublet 2H

Ortho protons of
Benzoyl H-2,6 )
benzoyl ring.

Doublet of
7.78 2H
Doublets

Ortho to N;
deshielded by
amide but split
by F.

Aniline H-2,6

7.50 - 7.60 Multiplet 3H

Meta/Para
Benzoyl H-3,4,5 protons of

benzoyl ring.

7.20 Triplet (pseudo) 2H

Ortho to F;
Aniline H-3,5 shielded by F

lone pairs.

Note: The coupling constant

typically ranges from 8-9 Hz, causing the aniline protons to appear as complex multiplets.

B _Infrared Spprtmqr‘npy (FTIF\’)

Wavenumber (cm~12) Vibration Mode Functional Group
3280 - 3350 N-H Stretch Secondary Amide
1645 - 1655 C=0 Stretch Amide | Band (Strong)
1530 - 1550 N-H Bend / C-N Stretch Amide Il Band

1215 - 1230 C-F Stretch Aryl Fluoride

C. Physical Properties
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e Melting Point: 178°C — 182°C (Typical range for N-aryl benzamides; distinct from the lower
melting 4-fluorobenzamide at ~155°C).

e Mass Spectrometry (ESI+): Calculated for

: Found = 216.1.

Applications in Drug Development

N-(4-fluorophenyl)benzamide is not just a chemical intermediate; it is a "privileged scaffold" in
medicinal chemistry.

e VEGFR-2 Inhibition: The 4-fluorophenyl group mimics the electronic properties required for
binding to the ATP-binding pocket of Vascular Endothelial Growth Factor Receptor 2, a target
for anti-angiogenic cancer therapies.

e Metabolic Stability: The fluorine substitution at the para position blocks metabolic oxidation
(P450-mediated hydroxylation), significantly increasing the half-life of the drug candidate
compared to the non-fluorinated analog.

e HDAC Inhibitors: This motif appears in Class | Histone Deacetylase inhibitors, where the
amide acts as a zinc-binding group linker.

References
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e Organic Chemistry Portal.Schotten-Baumann Reaction.[4][Link][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of N-
(4-fluorophenyl)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188065/docs#technical-guide-synthesis-and-
characterization-of-n-4-fluorophenyl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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